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Compound of Interest

Compound Name: 2,4-Dimethylpyrimidine

Cat. No.: B081748 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethylpyrimidine
Disclaimer: A specific Safety Data Sheet (SDS) for 2,4-Dimethylpyrimidine (CAS 14331-54-5)

was not readily available. The following guidance is based on the safety data for closely related

pyrimidine derivatives, such as 2-Amino-4,6-dimethylpyrimidine, and general laboratory safety

practices. It is imperative to handle this chemical with caution and to conduct a thorough risk

assessment before use.

Immediate Safety and Logistical Information
This document provides essential procedural guidance for the safe handling, storage, and

disposal of 2,4-Dimethylpyrimidine in a laboratory setting. Researchers, scientists, and drug

development professionals should familiarize themselves with these procedures to minimize

risks and ensure a safe working environment.

Quantitative Data Summary
The following table summarizes key quantitative data for 2,4-Dimethylpyrimidine and a

related compound, 2-Amino-4,6-dimethylpyrimidine, for comparative purposes.
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Property
2,4-Dimethylpyrimidine
(CAS 14331-54-5)

2-Amino-4,6-
dimethylpyrimidine (CAS
767-15-7)

Molecular Formula C₆H₈N₂ C₆H₉N₃

Molecular Weight 108.14 g/mol [1] 123.16 g/mol [2]

Boiling Point 151.2°C at 760 mmHg[1] Not available

Melting Point Not available 151-153 °C[2]

Appearance
Colorless to pale yellow

liquid[3]
Beige crystalline solid

Storage Temperature 2-8°C, dry and sealed[1]
Room temperature in a dry,

well-ventilated place

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for handling 2,4-Dimethylpyrimidine
throughout its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4] The recommended storage temperature is

between 2-8°C.[1] Keep the container tightly sealed.[4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. Based on the

hazards of similar compounds, the following PPE is recommended:
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PPE Category Recommended Equipment

Eye/Face Protection
Chemical safety goggles or a face shield where

splashing is possible.[5][6]

Hand Protection

Chemically resistant, impervious gloves (e.g.,

nitrile or butyl rubber). Inspect gloves for

integrity before each use.[5][6]

Skin and Body Protection
A lab coat or a chemical-resistant suit.[5][6]

Long-sleeved clothing is essential.[6]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator may be

necessary.

Handling and Experimental Procedures
Work Area: All handling of 2,4-Dimethylpyrimidine should be conducted in a well-ventilated

laboratory, ideally within a certified chemical fume hood.

Avoiding Exposure: Avoid direct contact with skin and eyes.[4][5] Do not inhale vapors or

mists.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[4][6]

Spill Management
In the event of a spill, follow these procedures:

Evacuation: Evacuate non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

earth) to contain the spill. For solid spills, carefully sweep up the material to avoid generating

dust.[5]
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Collection: Collect the absorbed or swept material into a suitable, labeled container for

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

PPE: Wear the appropriate PPE, including respiratory protection, during the entire cleanup

process.

First Aid Measures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[7][8]

In case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.[7][8]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[7][8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Disposal Plan
Waste Characterization: All waste containing 2,4-Dimethylpyrimidine should be considered

hazardous.

Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service.[5] Do not dispose of it down the drain or in regular trash. Follow all local,

state, and federal regulations for hazardous waste disposal.

Visual Guidance
Chemical Handling Workflow
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The following diagram illustrates the key stages of handling 2,4-Dimethylpyrimidine in a

laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4-Dimethylpyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b081748?utm_src=pdf-body-img
https://www.benchchem.com/product/b081748?utm_src=pdf-body
https://www.benchchem.com/product/b081748?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/pyrimidine-derivatives/40834--24-dimethylpyrimidine.html
https://www.sigmaaldrich.com/US/en/product/aldrich/a52005
https://cymitquimica.com/cas/14331-54-5/
https://www.fishersci.com/store/msds?partNumber=AC103591000&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA003NNS.pdf
https://www.lgcstandards.com/medias/sys_master/root/hd3/hea/11014395985950/SDS_TRC-A607720-500G_ST-WB-MSDS-5605382-1-1-1/SDS-TRC-A607720-500G-ST-WB-MSDS-5605382-1-1-1.PDF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10302~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:15:51~~4%206-Dimethylpyrimidine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43432~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2021:32:23~~2-Amino-4-hydroxy-5%206-dimethylpyrimidine~~
https://www.benchchem.com/product/b081748#personal-protective-equipment-for-handling-2-4-dimethylpyrimidine
https://www.benchchem.com/product/b081748#personal-protective-equipment-for-handling-2-4-dimethylpyrimidine
https://www.benchchem.com/product/b081748#personal-protective-equipment-for-handling-2-4-dimethylpyrimidine
https://www.benchchem.com/product/b081748#personal-protective-equipment-for-handling-2-4-dimethylpyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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